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Compound of Interest

Compound Name: 4-Chlorosalicylic acid

Cat. No.: B135390

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Chlorosalicylic acid, a halogenated derivative of salicylic acid, is a pivotal intermediate in
the synthesis of a variety of pharmaceutical compounds. Its unique chemical structure allows
for versatile modifications, making it a valuable building block in medicinal chemistry. This
technical guide provides an in-depth overview of 4-chlorosalicylic acid, including its
physicochemical properties, synthesis methodologies, and its application in the production of
active pharmaceutical ingredients (APIs). Detailed experimental protocols, quantitative data,
and visualizations of relevant biological pathways are presented to support researchers and
professionals in the field of drug development.

Physicochemical Properties of 4-Chlorosalicylic
Acid

4-Chlorosalicylic acid is an off-white to light beige crystalline powder. A summary of its key
physicochemical properties is provided in the table below.
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Property Value Reference
Molecular Formula C7HsCIOs [1]
Molecular Weight 172.57 g/mol [1]

CAS Number 5106-98-9 [1]

Melting Point 210-212 °C [2]

Boiling Point 321.1 £ 27.0 °C at 760 mmHg

Density 1.5+0.1 g/cm3

pKal = 4.75 (phenolic
pKa hydroxyl), pKa2 = 10 [3]

(sulfamoyl group in derivatives)

DMSO: 34 mg/mL (197.02

Solubility M)
m

LogP 3.14

Synthesis of 4-Chlorosalicylic Acid

The industrial synthesis of 4-chlorosalicylic acid is commonly achieved through the Kolbe-
Schmitt reaction, which involves the carboxylation of a phenoxide.

Experimental Protocol: Kolbe-Schmitt Reaction for 4-
Chlorosalicylic Acid

The Kolbe-Schmitt reaction involves the nucleophilic addition of a phenoxide to carbon dioxide.

[4]115]

Workflow for the Synthesis of 4-Chlorosalicylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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